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Compound of Interest

Compound Name:
3-Chloro-2-fluoro-6-

iodobenzaldehyde

CAS No.: 2244721-29-5

Cat. No.: B2436865

Get Quote

CAS Number: 2244721-29-5 Role: Trifunctional Electrophilic Scaffold for Kinase Inhibitor

Design[1]

Part 1: Executive Summary
3-Chloro-2-fluoro-6-iodobenzaldehyde (CAS 2244721-29-5) is a high-value tris-substituted

benzene derivative.[1][2] Its structural uniqueness lies in the dense functionalization of the

aromatic ring, featuring three distinct halogen atoms (Cl, F, I) positioned around a reactive

aldehyde core.[1] This "halogen dance" configuration allows medicinal chemists to execute

orthogonal functionalization strategies—selectively manipulating one site without disturbing the

others.[1] It is primarily utilized as a pharmacophore building block in the synthesis of MEK

inhibitors and other ATP-competitive kinase antagonists where the iodine atom facilitates biaryl

coupling and the fluorine atom enables specific hydrophobic interactions or nucleophilic

substitution.[1]

Part 2: Chemical Identity & Physical Properties
The following data establishes the baseline identity for procurement and analytical verification.
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Property Specification

CAS Number 2244721-29-5

IUPAC Name 3-Chloro-2-fluoro-6-iodobenzaldehyde

Molecular Formula C₇H₃ClFIO

Molecular Weight 284.45 g/mol

Appearance Pale yellow to off-white solid

Melting Point 61–63 °C

Solubility Soluble in DCM, THF, DMSO; insoluble in water

SMILES O=CC1=C(I)C=CC(Cl)=C1F

InChI Key QCASBRFHVKFMIE-UHFFFAOYSA-N

Part 3: Synthetic Pathway & Methodology
Expert Insight: The synthesis of this compound is non-trivial due to the crowding of the

aromatic ring.[1] The most robust industrial route employs Directed Ortho Lithiation (DoL),

leveraging the strong directing power of the fluorine atom and the acidity of the C3-proton

flanked by halogens.[1]

Protocol: Directed Ortho-Lithiation (DoL)
This protocol yields high regioselectivity (>95%) by exploiting the cooperative directing effects

of the fluorine and iodine substituents.[1]

Precursor: 1-Chloro-2-fluoro-4-iodobenzene Reagents: Lithium Diisopropylamide (LDA),

Dimethylformamide (DMF), THF.[1]

Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon. Charge with anhydrous

THF and cool to -78°C.

Deprotonation: Add LDA (1.1 equiv) dropwise.[1] The presence of the Fluorine atom at C2

and Iodine at C4 acidifies the C3 proton (the position between them).[1]
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Mechanistic Note: While Fluorine is a strong Ortho-Directing Group (ODG), the position

between F and I is thermodynamically favored for lithiation due to the inductive withdrawal

of both halogens (the "ortho-lithiation trap").[1]

Formylation: Stir for 1 hour at -78°C to ensure complete lithiation. Add anhydrous DMF (1.5

equiv) slowly. The lithiated species attacks the carbonyl of DMF.[1]

Hydrolysis: Warm the mixture to 0°C and quench with saturated aqueous NH₄Cl or dilute

HCl. This hydrolyzes the hemiaminolate intermediate to release the aldehyde.[1]

Purification: Extract with ethyl acetate. The crude product is often purified via recrystallization

from hexanes/EtOAc or silica gel chromatography to remove trace regioisomers.[1]

Visualization: Synthesis Logic
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Figure 1: The regioselective synthesis pathway relies on the cooperative directing effects of

Fluorine and Iodine to install the aldehyde at the crowded C3 position (which becomes C1 in

the product numbering).

Part 4: Reactivity Profile & Strategic Applications
The value of 3-Chloro-2-fluoro-6-iodobenzaldehyde lies in its Chemoselective Reactivity

Hierarchy. It serves as a "switchboard" for building complex molecules.[1]

The Tri-Halogen Switch
Researchers can manipulate the three halogens sequentially based on their bond dissociation

energies and electronic environments.[1]

Site A: Iodine (C6) - The "Entry Point"[1]

Reactivity: Highest.
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Reaction: Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).[1]

Utility: Used to attach the main biaryl scaffold or extend the carbon skeleton.[1] The

aldehyde group ortho to the iodine can also facilitate specific palladacycle intermediates.

Site B: Fluorine (C2) - The "Nucleophilic Trap"[1]

Reactivity: Moderate (Activated).

Reaction: Nucleophilic Aromatic Substitution (S_NAr).[1]

Utility: The aldehyde at C1 is a strong electron-withdrawing group (EWG).[1] It activates

the ortho-fluorine for displacement by amines or alkoxides, allowing for the formation of

heterocycles like indazoles or quinazolines.[1]

Site C: Chlorine (C3) - The "Silent Partner"[1]

Reactivity: Lowest.

Reaction: Buchwald-Hartwig amination (requires specialized ligands) or remains as a

steric blocker.[1]

Utility: Often retained in the final drug molecule to fill hydrophobic pockets (lipophilic

efficiency) or block metabolic oxidation sites on the ring.[1]

Visualization: Reactivity Hierarchy
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Figure 2: The reactivity map demonstrates the orthogonal nature of the three halogen

substituents, enabling sequential, programmed synthesis.

Part 5: Handling & Safety Data[1]
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).[1]

Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. Aldehydes are prone to oxidation

to benzoic acids upon prolonged exposure to air.[1]

Stability: Light sensitive (due to C-I bond).[1] Keep container tightly closed and protected

from light.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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